Cas no 64277-94-7 (Octanoic acid, 2-methyl-4-oxo-, ethyl ester)
64277-94-7 structure
Product Name:Octanoic acid, 2-methyl-4-oxo-, ethyl ester
CAS No:64277-94-7
MF:C11H20O3
MW:200.274703979492
CID:1681275
Update Time:2024-09-03
Octanoic acid, 2-methyl-4-oxo-, ethyl ester Chemical and Physical Properties
Names and Identifiers
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- Octanoic acid, 2-methyl-4-oxo-, ethyl ester
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- Inchi: 1S/C11H20O3/c1-4-6-7-10(12)8-9(3)11(13)14-5-2/h9H,4-8H2,1-3H3
- InChI Key: JTKBBUZRLOCRAI-UHFFFAOYSA-N
- SMILES: C(OCC)(=O)C(C)CC(=O)CCCC
Computed Properties
- Exact Mass: 200.1413
Experimental Properties
- Density: 0.948±0.06 g/cm3(Predicted)
- Boiling Point: 271.4±13.0 °C(Predicted)
- PSA: 43.37
Octanoic acid, 2-methyl-4-oxo-, ethyl ester Related Literature
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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